Cas no 2228618-89-9 (1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228618-89-9
• MF: C₉H₇BrF₂O₃
• MW: 281.050889253616
• CID: 5903695
• PubChem ID: 165825776
• Update Time: 2025-11-05

1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2228618-89-9
• EN300-1948981

• Inchi： 1S/C9H7BrF2O3/c1-4-2-5(10)15-6(4)8(7(13)14)3-9(8,11)12/h2H,3H2,1H3,(H,13,14)
• InChI Key： HXURJTWBPRRPLC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2(C(=O)O)CC2(F)F)O1

Computed Properties

• Exact Mass: 279.95466g/mol
• Monoisotopic Mass: 279.95466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228618-89-9)

The compound 1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228618-89-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluorocyclopropane core and a brominated furan moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

One of the key reasons for the growing attention toward 1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid is its role in the development of novel small-molecule therapeutics. The presence of both fluorine and bromine atoms enhances its binding affinity and metabolic stability, which are critical factors in modern medicinal chemistry. Recent studies have explored its utility in designing enzyme inhibitors, particularly those targeting cyclooxygenase (COX) and lipoxygenase (LOX) pathways, which are hot topics in anti-inflammatory drug research.

In addition to its pharmaceutical applications, this compound has garnered interest in agrochemical innovation. The brominated furan segment is known for its pesticidal properties, and when combined with the difluorocyclopropane group, it may lead to the development of next-generation crop protection agents. With the global push toward sustainable agriculture, researchers are investigating how such compounds can reduce environmental impact while maintaining efficacy against pests.

The synthesis of 1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step organic reactions, including halogenation, cyclopropanation, and carboxylation. These processes are often optimized for high yield and purity, as impurities can significantly affect downstream applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, ensuring compliance with industry standards.

From an industrial perspective, the demand for high-purity intermediates like CAS No. 2228618-89-9 is rising, driven by advancements in precision medicine and green chemistry. Companies specializing in custom synthesis are increasingly offering this compound to support academic and commercial research. Its versatility also makes it a candidate for patent filings, particularly in jurisdictions with strong intellectual property protections for novel chemical entities.

Environmental and safety considerations are paramount when handling 1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid. While it is not classified as hazardous under standard regulations, proper storage conditions—such as protection from light and moisture—are recommended to maintain stability. Researchers are also exploring biodegradable derivatives of this compound to align with global sustainability goals.

In summary, 1-(5-bromo-3-methylfuran-2-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS No. 2228618-89-9) represents a cutting-edge chemical entity with broad applications in drug discovery, agrochemicals, and material science. Its unique structural features and functional groups make it a subject of ongoing research, particularly in the context of targeted therapies and sustainable chemistry. As scientific understanding of its properties deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.